Cas no 58977-36-9 (3-Hexanone, 6-phenyl-)

• Product Name: 3-Hexanone, 6-phenyl-
• CAS No: 58977-36-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD11934735
• CID: 375837
• PubChem ID: 100910
• Update Time: 2025-04-19

3-Hexanone, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 6-phenyl-
• 6-Phenylhexan-3-one
• SCHEMBL3642535
• DTXSID20207716
• 6-Phenyl-3-hexanone
• 2GU8ASY2TF
• 58977-36-9
• AKOS011913490
• NS00034052
• ethyl 3-phenylpropyl ketone
• EINECS 261-531-3
• VYHIWVYNVGQASJ-UHFFFAOYSA-N
• UNII-2GU8ASY2TF

• MDL： MFCD11934735
• Inchi： 1S/C12H16O/c1-2-12(13)10-6-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3
• InChI Key： VYHIWVYNVGQASJ-UHFFFAOYSA-N
• SMILES： O=C(CC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives